Cas no 72460-80-1 (4-(propane-2-sulfinyl)benzoic Acid)

• Product Name: 4-(propane-2-sulfinyl)benzoic Acid
• CAS No: 72460-80-1
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• MDL: MFCD12771279
• CID: 543859
• Update Time: 2025-04-19

4-(propane-2-sulfinyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1-methylethyl)sulfinyl]-
• 4-propan-2-ylsulfinylbenzoic acid
• 4-(propane-2-sulfinyl)benzoic Acid

• MDL： MFCD12771279
• Inchi： 1S/C10H12O3S/c1-7(2)14(13)9-5-3-8(4-6-9)10(11)12/h3-7H,1-2H3,(H,11,12)
• InChI Key： RKAJHDSVSASBOZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(C(C)C)=O

Computed Properties

• Exact Mass: 212.05076

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives